Cas no 1903863-41-1 (4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide)
4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide
- F6472-0611
- AKOS025339981
- 4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide
- 1903863-41-1
- 4-morpholin-4-ylsulfonyl-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide
-
- Inchi: 1S/C18H26N2O5S2/c21-18(19-7-14-26-16-5-10-24-11-6-16)15-1-3-17(4-2-15)27(22,23)20-8-12-25-13-9-20/h1-4,16H,5-14H2,(H,19,21)
- InChI Key: UJODDSLSANOMOZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NCCSC2CCOCC2)=O)=CC=1)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 414.12831428g/mol
- Monoisotopic Mass: 414.12831428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 119Ų
4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6472-0611-2μmol |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-5μmol |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-10μmol |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-20μmol |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-1mg |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-2mg |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-3mg |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-4mg |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-5mg |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F6472-0611-10mg |
4-(morpholine-4-sulfonyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]benzamide |
1903863-41-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide
Comprehensive Overview of 4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide (CAS No. 1903863-41-1)
The compound 4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide (CAS No. 1903863-41-1) is a sophisticated sulfonamide derivative with a unique molecular structure that combines a morpholine ring, a tetrahydro-2H-pyran moiety, and a benzamide backbone. This intricate design makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in the development of novel therapeutics.
In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in pharmaceutical applications. The presence of the morpholinosulfonyl group in this compound enhances its bioavailability and metabolic stability, making it a promising candidate for further study. Additionally, the tetrahydro-2H-pyran-4-yl thioether linkage contributes to its lipophilicity, which is a key factor in drug penetration across cellular membranes. These attributes align with current trends in precision medicine, where researchers seek compounds with tailored properties for specific biological targets.
The synthesis of 4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized to ensure high yield and purity, which are essential for preclinical studies. The compound's CAS No. 1903863-41-1 serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent filings. This is particularly relevant given the growing emphasis on intellectual property in the biotech industry.
From a structural-activity relationship (SAR) perspective, the benzamide core of this compound is reminiscent of other bioactive molecules known to interact with kinases and G-protein-coupled receptors (GPCRs). Such interactions are pivotal in signal transduction pathways, which are often dysregulated in diseases like cancer and inflammatory disorders. This connection has spurred interest in exploring the compound's potential as a lead molecule in targeted therapy development.
Another notable aspect of 4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide is its compatibility with computational chemistry tools. Researchers leverage molecular docking and quantitative structure-activity relationship (QSAR) models to predict its binding affinity and optimize its pharmacokinetic profile. These approaches are integral to modern drug design, where in silico screening accelerates the identification of promising candidates.
In the context of sustainability and green chemistry, the synthesis of this compound can be adapted to minimize environmental impact. Techniques such as catalytic sulfonylation and solvent-free reactions are being explored to align with eco-friendly practices. This resonates with the broader scientific community's focus on sustainable drug development, a topic frequently searched in academic forums and industry conferences.
Looking ahead, 4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide holds promise for advancing personalized medicine. Its modular structure allows for derivatization, enabling researchers to fine-tune its properties for specific therapeutic indications. As the scientific community continues to unravel its potential, this compound is poised to contribute to the next generation of innovative therapeutics.
1903863-41-1 (4-(morpholinosulfonyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)